Cas no 2648923-26-4 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid)

• Product Name: (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid
• CAS No: 2648923-26-4
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5910310
• PubChem ID: 165811666
• Update Time: 2025-08-05

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid
• (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxypropanoic acid
• EN300-1571726
• 2648923-26-4

• Inchi： 1S/C25H30N2O6/c1-3-16(12-13-23(28)27-22(15-32-2)24(29)30)26-25(31)33-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,3,12-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)/t16?,22-/m0/s1
• InChI Key： YHSITOMXGYEJQD-XLDIYJRPSA-N
• SMILES： O(C(NC(CC)CCC(N[C@H](C(=O)O)COC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid

Introduction to (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic Acid (CAS No. 2648923-26-4)

(2S-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2648923-26-4, represents a pinnacle of molecular design, combining a fluorinated aromatic moiety with an amino acid derivative to create a structure with potential therapeutic applications.

The molecular architecture of this compound is characterized by its chiral center at the 2S position, which is a critical feature for its biological activity. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group adds a layer of complexity, contributing to the compound's stability and reactivity. This unique combination of structural elements makes it an intriguing candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the development of novel molecules that can modulate biological pathways with high specificity. The hexanamido and 3-methoxypropanoic acid components of this compound suggest potential interactions with various biological targets, including enzymes and receptors. These interactions are crucial for understanding the compound's mechanism of action and its potential therapeutic benefits.

The field of medicinal chemistry has seen remarkable advancements in the design and synthesis of bioactive molecules. The introduction of fluorinated aromatic groups into drug candidates has been particularly noteworthy, as these groups can enhance metabolic stability, improve binding affinity, and increase bioavailability. The incorporation of the (9H-fluoren-9-yl)methoxycarbonyl moiety in this compound aligns with these trends, making it a promising candidate for further exploration.

Recent studies have highlighted the importance of chirality in pharmaceuticals, demonstrating that enantiomers can exhibit significantly different biological activities. The stereochemical purity of (2S-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid) is essential for its intended use, as impurities or racemic mixtures could lead to unintended effects. Advanced synthetic techniques have been employed to ensure high enantiomeric purity, which is crucial for its development as a therapeutic agent.

The pharmacological properties of this compound are still under investigation, but preliminary studies suggest that it may have applications in treating various diseases. Its ability to interact with biological targets could make it useful in modulating pathways associated with inflammation, cancer, and neurodegenerative disorders. Further research is needed to fully elucidate its potential therapeutic applications and to optimize its pharmacokinetic profile.

The synthesis of (2S-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid) represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced spectroscopic techniques such as NMR and mass spectrometry have been utilized to confirm the structure of the compound at each stage of synthesis.

The use of computational methods has also played a crucial role in the design and optimization of this compound. Molecular modeling studies have helped researchers understand how the molecule interacts with biological targets at the atomic level. These insights have guided the modification of the molecular structure to enhance its potency and selectivity.

In conclusion, (2S-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid (CAS No. 2648923-26-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and potential biological activities make it an exciting candidate for further investigation. As research continues, we can expect to see more insights into its therapeutic applications and mechanisms of action.